Cas no 1289078-59-6 (5-Bromo-N-butylpyridin-3-amine)

• Product Name: 5-Bromo-N-butylpyridin-3-amine
• CAS No: 1289078-59-6
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• MDL: MFCD13195594
• CID: 4782949
• Update Time: 2025-09-27

5-Bromo-N-butylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-butylpyridin-3-amine
• 5-Bromo-N-butylpyridin-3-amine

• MDL： MFCD13195594
• Inchi： 1S/C9H13BrN2/c1-2-3-4-12-9-5-8(10)6-11-7-9/h5-7,12H,2-4H2,1H3
• InChI Key： MPKWXVLSBVDODA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 304.9±27.0 °C at 760 mmHg
• Flash Point: 138.2±23.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Bromo-N-butylpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)